Cas no 71597-77-8 (Benzonitrile, 4-(1,3-dioxo-2,3-diphenylpropyl)-)

Benzonitrile, 4-(1,3-dioxo-2,3-diphenylpropyl)- structure
71597-77-8 structure
Product Name:Benzonitrile, 4-(1,3-dioxo-2,3-diphenylpropyl)-
CAS No:71597-77-8
MF:C22H15NO2
MW:325.360005617142
CID:1750563
Update Time:2024-11-27

Benzonitrile, 4-(1,3-dioxo-2,3-diphenylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(1,3-dioxo-2,3-diphenylpropyl)-
    • Inchi: 1S/C22H15NO2/c23-15-16-11-13-19(14-12-16)22(25)20(17-7-3-1-4-8-17)21(24)18-9-5-2-6-10-18/h1-14,20H
    • InChI Key: FNDZCHYUGBZGTD-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=C(C(=O)C(C2=CC=CC=C2)C(=O)C2=CC=CC=C2)C=C1

Computed Properties

  • Exact Mass: 325.11035

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Predicted)
  • Melting Point: 141-142 °C(Solv: methanol (67-56-1))
  • Boiling Point: 542.0±45.0 °C(Predicted)
  • PSA: 57.93
  • pka: 6.75±0.27(Predicted)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.